Cas no 1260422-02-3 (5-(4-Bromo-2-methoxyphenyl)-2-methyl-1,3-oxazole)

5-(4-Bromo-2-methoxyphenyl)-2-methyl-1,3-oxazole structure
1260422-02-3 structure
Product Name:5-(4-Bromo-2-methoxyphenyl)-2-methyl-1,3-oxazole
CAS No:1260422-02-3
MF:C11H10BrNO2
MW:268.106602191925
MDL:MFCD28674721
CID:4565414
PubChem ID:66608732
Update Time:2025-11-07

5-(4-Bromo-2-methoxyphenyl)-2-methyl-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

    • 5-(4-BROMO-2-METHOXY-PHENYL)-2-METHYL-OXAZOLE
    • 5-(4-bromo-2-methoxyphenyl)-2-methyl-1,3-oxazole
    • 5-(4-Bromo-2-methoxyphenyl)-2-methyloxazole
    • Oxazole, 5-(4-bromo-2-methoxyphenyl)-2-methyl-
    • W11791
    • MFCD28674721
    • 1260422-02-3
    • SCHEMBL157353
    • SY126417
    • DB-107103
    • DQGVCOHUPAFUHN-UHFFFAOYSA-N
    • AS-66705
    • AKOS027255523
    • 5-(4-Bromo-2-methoxyphenyl)-2-methyl-1,3-oxazole
    • MDL： MFCD28674721
    • Inchi： 1S/C11H10BrNO2/c1-7-13-6-11(15-7)9-4-3-8(12)5-10(9)14-2/h3-6H,1-2H3
    • InChI Key： DQGVCOHUPAFUHN-UHFFFAOYSA-N
    • SMILES： BrC1C=CC(=C(C=1)OC)C1=CN=C(C)O1

Computed Properties

  • Exact Mass: 266.98949g/mol
  • Monoisotopic Mass: 266.98949g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 35.3

5-(4-Bromo-2-methoxyphenyl)-2-methyl-1,3-oxazole Pricemore >>

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abcr
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abcr
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abcr
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